Cas no 116753-58-3 (3-(2,5-dimethylphenoxy)propan-1-amine)

• Product Name: 3-(2,5-dimethylphenoxy)propan-1-amine
• CAS No: 116753-58-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3651469
• PubChem ID: 14025834
• Update Time: 2025-04-22

3-(2,5-dimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(2,5-dimethylphenoxy)-
• 3-(2,5-dimethylphenoxy)propan-1-amine
• EN300-1840705
• 116753-58-3
• AKOS000138393
• SCHEMBL13697

• Inchi： 1S/C11H17NO/c1-9-4-5-10(2)11(8-9)13-7-3-6-12/h4-5,8H,3,6-7,12H2,1-2H3
• InChI Key： JSCLPMRRUUEULX-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)CCCN

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers